Tyrosine

• IUPAC Name: (2S)-2-amino-3-(4-hydroxyphenyl)propanoic acid
• InChI: InChI=1S/C9H11NO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2,(H,12,13)/t8-/m0/s1
• InChI Key: OUYCCCASQSFEME-QMMMGPOBSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(C(=O)O)N)O
• Isomeric SMILES: C1=CC(=CC=C1C[C@@H](C(=O)O)N)O
• Molecular Formula: C9H11NO3
• Related CAS: 25619-78-7
• DSSTOX Substance ID: DTXSID1023730
• Molecular Weight: 181.19 g/mol
• Physical Description: Solid; [Merck Index] White fine crystals and fragments; [Sigma-Aldrich MSDS], Solid, Colourless silky needles or white crystalline powder; odourless
• Boiling Point: BOILING POINT: SUBLIMES
• Solubility: SOLUBILITY IN WATER 0.453 G/L @ 25 °C; INSOL IN ABSOLUTE ALCOHOL, ETHER, ACETONE; SOL IN ALKALINE SOLN, SLIGHTLY SOL IN ACETIC ACID, 0.479 mg/mL, Soluble in water and dilute mineral acid and alkali hydroxide solutions, Slightly soluble (in ethanol)
• Mechanism of Action: Tyrosine is produced in cells by hydroxylating the essential amino acid phenylalanine. This relationship is much like that between cysteine and methionine. Half of the phenylalanine required goes into the production of tyrosine; if the diet is rich in tyrosine itself, the requirements for phenylalanine are reduced by about 50%. The mechanism of L-tyrosine's antidepressant activity can be accounted for by the precursor role of L-tyrosine in the synthesis of the neurotransmitters norepinephrine and dopamine. Elevated brain norepinephrine and dopamine levels are thought to be associated with antidepressant effects.
• Color/Form: FINE SILKY NEEDLES, White crystals
• CAS RN: 60-18-4, 25619-78-7
• Melting Point: 344 °C, 343 °C

Description

Tyrosine is a nonessential amino acid that the body synthesizes from phenylalanine. It helps make neurotransmitters, such as dopamine, norepinephrine, and epinephrine. It also helps make thyroid hormones, such as thyroxine. It is generally found in many foods, especially in cheese, chicken, turkey, fish, dairy products, and most other high-protein foods.

Synthesis Analysis

Tyrosine is synthesized in the body from phenylalanine. It is involved in the structure of almost all proteins in the body. The synthesis of tyrosine significantly alters the metabolic status, especially the photosynthesis and tyrosine metabolism.

Molecular Structure Analysis

Tyrosine (C9H11NO3) is a non-essential amino acid, meaning it can be synthesized within the body from another amino acid, phenylalanine. It contains a phenol side chain, which gives it unique chemical properties that are vital to its roles in the body.

Chemical Reactions Analysis

Tyrosine serves as a building block for protein synthesis. Moreover, it plays a significant role in the production of neurotransmitters, hormones, and enzymes. In the presence of tyrosinase, catechol was oxidized to a quinone structure, resulting in the reduced decomposition of CoOOH NFs and recovered light scattering signal.

Physical And Chemical Properties Analysis

Tyrosine (C9H11NO3) is a non-essential amino acid, meaning it can be synthesized within the body from another amino acid, phenylalanine. It contains a phenol side chain, which gives it unique chemical properties that are vital to its roles in the body.

Scientific Research Applications

Stress Mitigation and Performance Enhancement

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Protein and Peptide Modification

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Disease Treatment Research

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Production of Organic Semiconductors and Photovoltaic Products

Tyrosinase protein, which involves tyrosine, has been used to produce tailor-made melanin and other polyphenolic materials. .

Biomarker for Disease Detection

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Bioengineered Biocatalysts for Industry

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Mechanism of Action

Target of Action

Tyrosine is a non-essential amino acid that plays a crucial role in the production of several important substances in the body. It primarily targets enzymes such as tyrosine hydroxylase, which is involved in the synthesis of neurotransmitters like dopamine, norepinephrine, and epinephrine . It also targets protein tyrosine kinases (PTKs), which play a key role in the regulation of a variety of transduction pathways .

Mode of Action

Tyrosine is produced in cells by hydroxylating the essential amino acid phenylalanine . This relationship is much like that between cysteine and methionine. Half of the phenylalanine required goes into the production of tyrosine; if the diet is rich in tyrosine itself, the requirements for phenylalanine are reduced by about 50% . In the context of protein tyrosine kinases, tyrosine residues on the receptor tails are phosphorylated, triggering the assembly of an intracellular signaling complex on the tails .

Biochemical Pathways

Tyrosine is synthesized de novo via the shikimate pathway, which also gives rise to the other two aromatic amino acids, phenylalanine and tryptophan . It serves as a starting point for the production of a variety of structurally diverse natural compounds in plants, such as tocopherols, plastoquinone, and ubiquinone . In humans, tyrosine can be modified by different enzymes to yield specific types of tyrosine-derived metabolites .

Pharmacokinetics

The pharmacokinetics of tyrosine, particularly in the context of tyrosine kinase inhibitors (TKIs), has been studied extensively . TKIs are rapidly absorbed after single-/multiple-dose administration, with median time to maximal plasma concentration of 1.5–2.3 hours . Systemic exposure after single or multiple doses increases approximately twofold with a twofold dose increase .

Result of Action

The action of tyrosine results in a variety of molecular and cellular effects. For instance, tyrosine-derived fumarate binds to REV1 and suppresses translesion DNA synthesis in epithelial ovarian cancer cells under chemotherapy . Moreover, tyrosine is crucial for the synthesis of neurotransmitters, such as dopamine, norepinephrine, and epinephrine .

Action Environment

Environmental factors can influence the action of tyrosine. For instance, diet availability and diet composition exert a critical control of these processes, primarily by acting on the hormones in charge of their endocrine control . Furthermore, lifestyle factors that showed the clearest association with TSH and thyroid hormones were smoking, body mass index (BMI) and iodine (micronutrient taken from the diet) .

Safety and Hazards

Tyrosine is generally recognized as safe (GRAS) by the FDA. As a supplement, tyrosine is mostly safe, although long-term safety and safety in high doses are not known. Some people experience side effects such as nausea, headache, fatigue, and heartburn.

Future Directions

Research into the potential benefits of tyrosine is ongoing, with studies examining its role in treating a range of conditions from depression and attention deficit hyperactivity disorder (ADHD) to Parkinson’s disease and chronic fatigue syndrome. In advanced disease, the development of novel tyrosine kinase inhibitors remains a major focus.